Cas no 53904-00-0 (2H-Indol-2-one, 1,3-dihydro-3-hydroxy-3-(1-methylethyl)-)

• Product Name: 2H-Indol-2-one, 1,3-dihydro-3-hydroxy-3-(1-methylethyl)-
• CAS No: 53904-00-0
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 4027541
• PubChem ID: 85837321
• Update Time: 2025-04-22

2H-Indol-2-one, 1,3-dihydro-3-hydroxy-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Indol-2-one, 1,3-dihydro-3-hydroxy-3-(1-methylethyl)-
• DB-411115
• 53904-00-0
• 3-hydroxy-3-isopropylindolin-2-one

• Inchi： 1S/C11H13NO2/c1-7(2)11(14)8-5-3-4-6-9(8)12-10(11)13/h3-7,14H,1-2H3,(H,12,13)
• InChI Key： PWFHGTXYUPCTRU-UHFFFAOYSA-N
• SMILES： OC1(C(NC2C=CC=CC1=2)=O)C(C)C

Computed Properties

• Exact Mass: 191.094628657Da
• Monoisotopic Mass: 191.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.3Ų